![molecular formula C15H18N2O4 B6174094 rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid CAS No. 1212303-11-1](/img/no-structure.png)
rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid
Description
Rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.3. The purity is usually 95.
BenchChem offers high-quality rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical Research: Anti-Inflammatory Agents
This compound has been studied for its potential as an anti-inflammatory agent. The structural features of related diazatricyclo compounds have shown activity in acute carrageenan edema models, suggesting that modifications of this core structure could lead to new therapeutic agents .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid involves the synthesis of the key intermediate, 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene, followed by its functionalization with a butanoic acid group. The final step involves the oxidation of the 4-hydroxy group to yield the desired product.", "Starting Materials": [ "2,5-dimethoxyaniline", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sodium borohydride", "butyric anhydride", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Synthesis of 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene\n- React 2,5-dimethoxyaniline with ethyl acetoacetate in the presence of sodium ethoxide to yield 2,5-dimethoxy-N-ethylidene-3-oxobutanamide\n- Cyclize the intermediate with acetic anhydride to yield 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene\nStep 2: Functionalization of 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene\n- Reduce 7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene with sodium borohydride to yield the corresponding diene\n- React the diene with butyric anhydride in the presence of sodium hydroxide to yield rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid\nStep 3: Oxidation of 4-hydroxy group\n- Oxidize the 4-hydroxy group of rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid with hydrogen peroxide to yield the desired product" ] } | |
CAS RN |
1212303-11-1 |
Product Name |
rac-4-oxo-4-[(1R,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-11-yl]butanoic acid |
Molecular Formula |
C15H18N2O4 |
Molecular Weight |
290.3 |
Purity |
95 |
Origin of Product |
United States |
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